![molecular formula C7H12N4O2 B1531739 2-Azido-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one CAS No. 2098078-03-4](/img/structure/B1531739.png)
2-Azido-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one
Overview
Description
2-Azido-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C7H12N4O2 and its molecular weight is 184.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
One area of research involves the synthesis and characterization of complexes and ligands that incorporate azide groups, such as 2-Azido-1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethan-1-one or its structural analogs. For example, the targeted synthesis of cadmium(II) Schiff base complexes utilizing azide complexes has shown potential in corrosion inhibition on mild steel, linking coordination chemistry with materials and corrosion engineering (Das et al., 2017). This research establishes a novel connection between inorganic chemistry and practical applications in materials science.
Magnetic and Optical Properties
In the realm of materials science, azido groups have been leveraged to create compounds with interesting magnetic and optical properties. For instance, azide and alkoxide-containing ligands in manganese cluster chemistry have led to the development of high-spin molecules and single-molecule magnets, showcasing the synthetic utility of combining azide ligands with alcohol-based chelates (Stamatatos et al., 2008). This work illustrates the potential of azide-containing compounds in advancing our understanding and application of magnetic materials.
Photoredox Catalysis
In organic synthesis, the application of photoredox catalysis has been explored using azido-containing compounds. A study demonstrated the synthesis of 2-Aryl-1-hydroxyazaindoles and 2-Arylazaindoles through the oxidation of o-Hydroxyaminostyrylpyridines, highlighting the role of azido compounds in facilitating novel synthetic routes for heterocyclic compounds (Kuzmich & Mulrooney, 2003). Such research underscores the compound's utility in developing new methodologies for organic synthesis.
Drug Development
In the pharmaceutical domain, the use of azido groups has been pivotal in the synthesis of active metabolites and drug candidates. For instance, the stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor highlights the critical role of azido derivatives in drug development (Chen et al., 2010). This study exemplifies how azido-containing compounds can be instrumental in the synthesis of biologically active molecules.
Properties
IUPAC Name |
2-azido-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O2/c8-10-9-3-7(13)11-2-1-6(4-11)5-12/h6,12H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYBYLYGOYGXMHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CO)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.